5-(4-Butoxyphenyl)-1,3,4-thiadiazol-2-amine

• CAS No.: 235108-64-2
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 5-(4-butoxyphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C12H15N3OS/c1-2-3-8-16-10-6-4-9(5-7-10)11-14-15-12(13)17-11/h4-7H,2-3,8H2,1H3,(H2,13,15)
• InChI Key: OACLVJZGKWIEAB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN=C(S2)N

Description

5-(4-Butoxyphenyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 1-(4-n-butyloxybenzoyl)thiosemicarbazide (20 g) in toluene (213.3 ml) at 40° C., was added dropwise over 30 minutes, methanesulfonic acid (6.92 ml). The mixture was stirred under refluxing for 12 hours. After cooling to 10° C., the sulfonate salt was filtered and dried. The salt was placed in water, the solution was adjusted to pH 9 with 1N sodium hydroxide and extracted with ethyl acetate. The organic layer was separated, washed with brine, dried over magnesium sulfate and evaporated under reduced pressure to give 2-amino-5-(4-n-butyloxyphenyl)-1,3,4-thiadiazole (4.314 g).